Cas no 155906-59-5 (2-Hydroxy-5-1-(4-hydroxyphenyl)-1-methylethylbenzaldehyde)

• Product Name: 2-Hydroxy-5-1-(4-hydroxyphenyl)-1-methylethylbenzaldehyde
• CAS No: 155906-59-5
• Molecular Formula: C₁₆H₁₆O₃
• Molecular Weight: 256.296444892883
• CID: 5911163
• PubChem ID: 88594628

2-Hydroxy-5-1-(4-hydroxyphenyl)-1-methylethylbenzaldehyde Properties

Names and Identifiers

• Benzaldehyde, 2-hydroxy-5-[1-(4-hydroxyphenyl)-1-methylethyl]-
• 155906-59-5
• 2-Hydroxy-5-[1-(4-hydroxyphenyl)-1-methylethyl]benzaldehyde
• SCHEMBL10331735

• InChIKey： MTKAHNZDHABBQM-UHFFFAOYSA-N
• Inchi： 1S/C16H16O3/c1-16(2,12-3-6-14(18)7-4-12)13-5-8-15(19)11(9-13)10-17/h3-10,18-19H,1-2H3
• SMILES： C(=O)C1=CC(C(C2=CC=C(O)C=C2)(C)C)=CC=C1O

Computed Properties

• Exact Mass: 256.109944368g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 256.109944368g/mol
• Heavy Atom Count: 19
• Complexity: 305
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Boiling Point: 411.3±35.0 °C(Predicted)
• pka: 9.83±0.10(Predicted)
• Density: 1.213±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes Bisphenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bisphenols